Cas no 26089-54-3 (2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside)

2-Acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside is a glycosidic compound characterized by the conjugation of a phenolic acetylated moiety with a beta-D-glucopyranoside unit. This structure imparts unique physicochemical properties, including enhanced solubility in aqueous and polar organic solvents, making it suitable for applications in pharmaceutical and biochemical research. The acetyl group at the 2-position and hydroxyl groups at the 3,5-positions contribute to its reactivity, enabling potential use as an intermediate in synthetic chemistry or as a substrate for enzymatic studies. Its glycosidic linkage also suggests stability under physiological conditions, which may be advantageous for bioavailability investigations. The compound’s defined stereochemistry ensures reproducibility in research applications.
2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside structure
26089-54-3 structure
Product Name:2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
CAS No:26089-54-3
MF:C14H18O9
MW:330.287325382233
CID:1425113
PubChem ID:179470
Update Time:2025-11-01

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside
    • Myrciaphenone A
    • CS-0148991
    • 2-Acetyl-3,5-dihydroxyphenyl hexopyranoside
    • 26089-54-3
    • HY-N8738
    • Ethanone, 1-[2-(beta-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-
    • 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
    • 1-[2, 4-dihydroxy-6-[(2S, 3R, 4S, 5S, 6R)-3, 4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]ethanone
    • AKOS040762080
    • DTXSID50948963
    • 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)ethan-1-one
    • DA-65732
    • 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)ethanone
    • Inchi: 1S/C14H18O9/c1-5(16)10-7(18)2-6(17)3-8(10)22-14-13(21)12(20)11(19)9(4-15)23-14/h2-3,9,11-15,17-21H,4H2,1H3/t9-,11-,12+,13-,14-/m1/s1
    • InChI Key: GFKQVLKFPJGJEP-RGCYKPLRSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(C=1C(C)=O)O)O

Computed Properties

  • Exact Mass: 330.09508215g/mol
  • Monoisotopic Mass: 330.09508215g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 625.8±55.0 °C at 760 mmHg
  • Flash Point: 235.2±25.0 °C
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-acetyl-3,5-dihydroxyphenyl beta-D-glucopyranoside Security Information

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